N'-{[5-(dimethylamino)-2-furyl]methylene}-5-isopropyl-3-thiophenecarbohydrazide

• IUPAC Name: N-[(E)-[5-(dimethylamino)furan-2-yl]methylideneamino]-5-propan-2-ylthiophene-3-carboxamide
• InChI: InChI=1S/C15H19N3O2S/c1-10(2)13-7-11(9-21-13)15(19)17-16-8-12-5-6-14(20-12)18(3)4/h5-10H,1-4H3,(H,17,19)/b16-8+
• InChI Key: SDPJIGJJVGYBGF-LZYBPNLTSA-N
• Canonical SMILES: CC(C)C1=CC(=CS1)C(=O)NN=CC2=CC=C(O2)N(C)C
• Isomeric SMILES: CC(C)C1=CC(=CS1)C(=O)N/N=C/C2=CC=C(O2)N(C)C
• Molecular Formula: C15H19N3O2S
• Molecular Weight: 305.4 g/mol

Description

N'-{[5-(dimethylamino)-2-furyl]methylene}-5-isopropyl-3-thiophenecarbohydrazide, commonly known as DMFTC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DMFTC belongs to the class of hydrazones and has a molecular formula of C17H22N4O2S.

Mechanism of Action

The exact mechanism of action of DMFTC is not fully understood. However, it is believed that DMFTC exerts its antitumor activity by inducing apoptosis in cancer cells. DMFTC has also been shown to inhibit the production of pro-inflammatory cytokines, which may contribute to its anti-inflammatory activity.
Biochemical and Physiological Effects:
DMFTC has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. DMFTC has also been shown to reduce inflammation in animal models of inflammation. Additionally, DMFTC has been shown to have antioxidant activity, which may be beneficial in the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMFTC is its versatility. It can be used in a wide range of applications, including antitumor, anti-inflammatory, and antioxidant research. Additionally, DMFTC is relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of DMFTC is its low solubility in water, which may make it challenging to use in certain applications.

Future Directions

There are several potential future directions for DMFTC research. One area of interest is the development of DMFTC-based fluorescent probes for the detection of metal ions. Additionally, further investigation into the mechanism of action of DMFTC may lead to the development of more effective cancer treatments. Finally, the development of more water-soluble forms of DMFTC may expand its potential applications in biomedical research.

Synthesis Methods

The synthesis of DMFTC involves the reaction of 5-(dimethylamino)-2-furaldehyde and 5-isopropyl-3-thiophenecarbohydrazide in the presence of a suitable catalyst. The reaction takes place under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain a pure form of DMFTC.

Scientific Research Applications

DMFTC has been studied extensively for its potential applications in biomedical research. It has been shown to have antitumor, anti-inflammatory, and antioxidant properties. DMFTC has also been investigated for its potential use as a fluorescent probe for the detection of metal ions. Additionally, DMFTC has been studied for its potential use as a photosensitizer in photodynamic therapy.